Cas no 4054-54-0 (2-Dodecanol, 1-amino-)

• Product name: 2-Dodecanol, 1-amino-
• CAS No: 4054-54-0
• MF: C₁₂H₂₇NO
• MW: 201.34888
• MDL: MFCD09260506
• CID: 1515191
• PubChem ID: 18332275

2-Dodecanol, 1-amino- Chemical and Physical Properties

Names and Identifiers

• 2-Dodecanol, 1-amino-
• 1-AMINO-DODECAN-2-OL
• SCHEMBL380548
• 4054-54-0
• 1-aminododecan-2-ol
• MFCD09260506
• F94394
• CHEMBL239470
• VIXJLJIOHUCFAI-UHFFFAOYSA-N
• AKOS015151129

• MDL： MFCD09260506
• Inchi： InChI=1S/C12H27NO/c1-2-3-4-5-6-7-8-9-10-12(14)11-13/h12,14H,2-11,13H2,1H3
• InChI Key： VIXJLJIOHUCFAI-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCC(CN)O

Computed Properties

• Exact Mass: 201.20941
• Monoisotopic Mass: 201.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines